2-amino-3-methyl-3-phenylbutan-1-ol

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 2-amino-3-methyl-3-phenylbutan-1-ol
• InChI: InChI=1S/C11H17NO/c1-11(2,10(12)8-13)9-6-4-3-5-7-9/h3-7,10,13H,8,12H2,1-2H3
• InChI Key: QZGBUSZLZMARSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)C(CO)N

Description

2-Amino-3-methyl-3-phenylbutan-1-ol is a chiral amino alcohol characterized by a four-carbon butanol backbone with:

• A primary hydroxyl (-OH) group at position 1.
• A primary amino (-NH2) group at position 2.
• A branched methyl (-CH3) and aromatic phenyl (-C6H5) substituent at position 3.

Its molecular formula is C11H17NO (molecular weight ≈ 179.26 g/mol).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-3-methyl-3-phenylbutan-1-ol can be achieved through several methods. One common approach involves the reaction of 3-methyl-3-phenylbutan-1-ol with ammonia or an amine under specific conditions. The reaction typically requires a catalyst and is conducted at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 2-amino-3-methyl-3-phenylbutan-1-ol often involves large-scale chemical reactors where the reactants are combined under controlled conditions. The process may include steps such as purification and crystallization to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-amino-3-methyl-3-phenylbutan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form amines or alcohols.

Substitution: The amino group can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various amines or alcohols .

Scientific Research Applications

2-amino-3-methyl-3-phenylbutan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: The compound is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism by which 2-amino-3-methyl-3-phenylbutan-1-ol exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to the observed effects. The exact mechanism may vary depending on the context in which the compound is used .

Comparison with Similar Compounds

Key Observations:

• Amino Group Position: The target compound features an aliphatic amine, whereas (S)-3-(2-Amino-4-methyl-phenyl)-butan-1-ol has an aromatic amine, significantly altering basicity and reactivity .
• Substituent Effects: The phenyl group in 3-methyl-2-phenylbutan-1-ol increases hydrophobicity compared to the target compound, which retains polarity due to the amino group .
• Functional Group Diversity: The dimethoxy groups in 1,1-dimethoxy-3-amino-3-methylbutan-2-ol enhance hydrophilicity but reduce steric bulk compared to the target’s phenyl group .

Physical and Chemical Properties

Boiling Points and Solubility:

• Unsaturated Alcohols (): 2-Methyl-3-buten-2-ol: bp 98–99°C, density 0.824 g/mL. 3-Methyl-2-buten-1-ol: bp 140°C, density 0.84 g/mL . Comparison: The target compound’s phenyl and amino groups likely increase boiling point (>140°C) due to higher molecular weight and hydrogen bonding.
• Hydrophilicity: The target compound’s amino and hydroxyl groups enhance water solubility compared to 3-methyl-2-phenylbutan-1-ol (C11H16O), which lacks polar amines .

Reactivity and Functional Group Interactions

Amino Group Reactivity:

• Aliphatic Amine (Target) : Prone to nucleophilic reactions (e.g., acylation, alkylation) and salt formation in acidic conditions.
• Aromatic Amine () : Reduced basicity due to electron delocalization into the phenyl ring, limiting protonation .

Hydroxyl Group Reactivity:

• Both the target and 3-methyl-2-phenylbutan-1-ol can undergo esterification or oxidation, but the latter’s lack of an amino group simplifies derivatization .